Cas no 146198-68-7 (2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Ethyl Ester)

2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Ethyl Ester structure
146198-68-7 structure
Product Name:2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Ethyl Ester
CAS No:146198-68-7
MF:C13H13FO4
MW:252.238327741623
CID:1316184
PubChem ID:2758952
Update Time:2025-04-20

2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • 2-(4-FLUORO-BENZOYL)-3-OXO-BUTYRIC ACID ETHYL ESTER
    • 2-[(4-fluorobenzoyl)amino]acetic Acid
    • AC1Q75YI
    • para-fluorohippurate
    • ethyl 2-(4-fluorobenzoyl)acetoacetate
    • 2-[(4-fluorophenyl)carbonylamino]acetic acid
    • p-fluoro hippuric acid
    • (4-Fluoro-benzoylamino)-acetic acid
    • n-(4-fluorobenzoyl)glycine
    • AC1Q5E7Q
    • ethyl 2-(4-fluorobenzoyl)-3-oxobutanoate
    • N-(4-Fluorbenzoyl)glycin
    • AC1LF8KK
    • 4-fluoro-hippuric acid
    • AGN-PC-00MFUK
    • ST075764
    • 2-(4-fluorobenzamido)acetic acid
    • 4-fluorobenzoylglycine
    • 2-(4-FLUOROBENZOYL)-3-OXO-BUTYRIC ACID ETHYLESTER
    • AKOS MSC-0293
    • SCHEMBL3826655
    • 2-(4-fluorobenzoyl)-3-oxo-butyric acid ethyl ester
    • 146198-68-7
    • DB-187212
    • AKOS004115414
    • 2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Ethyl Ester
    • MDL： MFCD03424801
    • Inchi： 1S/C13H13FO4/c1-3-18-13(17)11(8(2)15)12(16)9-4-6-10(14)7-5-9/h4-7,11H,3H2,1-2H3
    • InChI Key： DFMUUSKTWLWWMV-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)C(C(C(=O)OCC)C(C)=O)=O

Computed Properties

  • Exact Mass: 252.08000
  • Monoisotopic Mass: 252.07978705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44000
  • LogP: 1.77670

2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Ethyl Ester Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Ethyl Ester Related Literature

Related Categories

146198-68-7 (2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Ethyl Ester) Related Products

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.